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Compound of Interest

Compound Name: 5-Amino-1H-indazol-3-ol

Cat. No.: B1283361

Chemical Structure and Identification

5-Amino-1H-indazol-3-ol is a heterocyclic aromatic compound. The indazole core is a bicyclic
system composed of a benzene ring fused to a pyrazole ring. The structure is characterized by
an amino group at the 5th position and a hydroxyl group at the 3rd position.

A critical aspect of the structure of 3-hydroxyindazoles is the existence of tautomerism. The "ol"
form (A) can exist in equilibrium with the "one" form (B, 1,2-dihydro-3H-indazol-3-one). While
the "ol" form is specified, the tautomeric equilibrium may influence the compound's properties
and reactivity.

Chemical Structure of 5-Amino-1H-indazol-3-ol Tautomers
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« To cite this document: BenchChem. [5-Amino-1H-indazol-3-ol chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283361#5-amino-1h-indazol-3-ol-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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